Dimethyl tetramethylsuccinate

• IUPAC Name: dimethyl 2,2,3,3-tetramethylbutanedioate
• InChI: InChI=1S/C10H18O4/c1-9(2,7(11)13-5)10(3,4)8(12)14-6/h1-6H3
• InChI Key: JMAVQGUNDSXRMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)OC)C(C)(C)C(=O)OC
• Molecular Formula: C10H18O4
• DSSTOX Substance ID: DTXSID60456180
• Molecular Weight: 202.25 g/mol
• CAS No.: 17072-58-1

Description

Dimethyl tetramethylsuccinate is an organic compound with the molecular formula C₁₀H₁₈O₄This compound is a dimethyl ester of tetramethylsuccinic acid and is characterized by its unique structure, which includes two methyl groups attached to each of the carbon atoms in the succinate backbone .

Scientific Research Applications

Dimethyl tetramethylsuccinate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: It is used in the study of metabolic pathways and enzyme reactions.

Medicine: It is investigated for its potential use in drug development and as an intermediate in the synthesis of pharmaceuticals.

Industry: It is used in the production of polymers, resins, and other industrial chemicals

Safety and Hazards

The safety data sheet for a related compound, Dimethyl succinate, indicates that it is a combustible liquid. Precautionary measures include keeping away from heat, sparks, open flames, and hot surfaces. In case of skin contact, it is advised to wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes.

Preparation Methods

Synthetic Routes and Reaction Conditions

Dimethyl tetramethylsuccinate can be synthesized through the esterification of tetramethylsuccinic acid with methanol in the presence of an acid catalyst. The reaction typically involves heating the reactants under reflux conditions to facilitate the esterification process. The reaction can be represented as follows:

$$\text{Tetramethylsuccinic acid} + \text{Methanol} \xrightarrow{\text{Acid catalyst}} \text{this compound} + \text{Water}$$Tetramethylsuccinic acid+MethanolAcid catalyst​Dimethyl tetramethylsuccinate+Water

Industrial Production Methods

In industrial settings, the production of this compound often involves the use of a fixed bed reactor combined with distillation. This method allows for the efficient separation of the product from the reaction mixture. The process typically includes the following steps:

Raw Material Preparation: High-purity tetramethylsuccinic acid and methanol are prepared.

Esterification Reaction: The reactants are heated in the presence of an acid catalyst.

Post-Treatment: The reaction mixture is cooled, and the product is separated, washed, and dried to obtain pure this compound

Chemical Reactions Analysis

Types of Reactions

Dimethyl tetramethylsuccinate undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding carboxylic acids.

Reduction: It can be reduced to form alcohols.

Substitution: It can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like hydroxide ions (OH⁻) and alkoxide ions (RO⁻) are commonly used.

Major Products

Oxidation: Produces carboxylic acids.

Reduction: Produces alcohols.

Substitution: Produces substituted esters .

Mechanism of Action

The mechanism of action of dimethyl tetramethylsuccinate involves its interaction with specific molecular targets and pathways. It can act as a substrate for various enzymes, leading to the formation of different metabolites. The exact pathways and molecular targets depend on the specific application and the conditions under which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Dimethyl succinate: A simpler ester with a similar structure but without the additional methyl groups.

Dimethyl fumarate: An ester with a different backbone structure, used in the treatment of multiple sclerosis.

Dimethyl malonate: Another ester with a different backbone, used in organic synthesis.

Uniqueness

Dimethyl tetramethylsuccinate is unique due to the presence of four methyl groups attached to the succinate backbone. This structural feature imparts distinct chemical properties and reactivity compared to other similar compounds .

Synthesis routes and methods

Procedure details

Preparation of the polybutadiene dicarboxylic acid dimethyl ester used in Examples 1 to 6 and in Comparison Examples II and III is carried out by the bulk polymerisation of butadiene, for which purpose 325 g of 1,3-butadiene are added under nitrogen to quantities of 55 g, 39 g, 21 g and 7 g of azo-bis-isobutyric acid methyl ester. The reaction mixture is stirred for 14 to 16 hours at 80° C., the polymerisation reaction taking place under the natural pressure of the system (around 12 bars). Thereafter the excess butadiene is distilled off. Residual butadiene and tetramethyl succinic acid dimethyl ester, formed as a secondary product, are removed over a period of 6 hours at 0.1 mbar in a rotary evaporator (bath temperature 90° C.), leaving 174 g, 140 g, 95 g and 40 g, respectively, of a crystal-clear liquid having an Mn of 800 (as determined by vapour pressure osmosis) and containing 78 mole percent of 1,4-bonds; Mn 1000 and containing 79 mole percent of 1,4-bonds; Mn 1300 and containing 80 mole percent of 1,4-bonds; Mn 6000 and containing 82 mole percent of 1,4-bonds.